2-({4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidin-1-yl}carbonyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: (5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-yl)-[4-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H26N6O2/c1-14-12-15(2)26-18(22-14)13-17(23-26)20(27)25-7-4-16(5-8-25)19-21-6-9-24(19)10-11-28-3/h6,9,12-13,16H,4-5,7-8,10-11H2,1-3H3
• InChI Key: GHBDVVXWKZUGTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC(=NN12)C(=O)N3CCC(CC3)C4=NC=CN4CCOC)C
• Molecular Formula: C20H26N6O2
• Molecular Weight: 382.5 g/mol

Description

Synthesis Analysis

While specific synthesis details for this compound are not directly available, related works indicate that compounds with similar structures can be synthesized through multi-step chemical reactions involving heterocyclic amidines and various cyanomethylenecarbonyl group-containing compounds or cyanamide, leading to the formation of azolopyrimidines and diazaaceanthrylenes (Kolar, Tislér, & Pizzioli, 1996).

Molecular Structure Analysis

The molecular structure of similar imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine derivatives has been elucidated using techniques such as X-ray crystallography. These analyses reveal how substituents on the rings influence the overall molecular conformation and how the rings are inclined relative to each other, which is critical for understanding the compound's chemical behavior and reactivity (Dhanalakshmi, Ramanjaneyulu, Thennarasu, & Aravindhan, 2018).

Chemical Reactions and Properties

Compounds within this chemical class participate in various chemical reactions, leading to the synthesis of novel heterocyclic compounds. For example, reactions with heterocyclic amidines can result in the formation of new azolopyrimidines and benzimidazopyrimidines, showcasing the compound's versatility in synthetic chemistry (Elmaati, 2002).

Physical Properties Analysis

The physical properties of such complex compounds are often influenced by their molecular structure. For instance, crystal structure and Hirshfeld surface analyses can provide insights into the compound's solid-state characteristics, intermolecular interactions, and stability, which are essential for understanding its behavior under different conditions (Ganapathy, Jayarajan, Vasuki, & Sanmargam, 2015).

Chemical Properties Analysis

The chemical properties of this compound can be inferred from studies on related molecules, which demonstrate a range of reactivities and functionalities. For example, imidazo[1,2-a]pyridine and pyrazolopyrimidine derivatives have been explored for their potential cytoprotective antiulcer activities, indicating that the compound might also exhibit interesting biological or chemical properties (Ikeda, Maruyama, Nobuhara, Yamada, & Okabe, 1996).